6-[5-(3,5-Dichlorophenyl)-2-methylfuran-3-yl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[5-(3,5-dichlorophenyl)-2-methylfuran-3-yl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H12Cl2N4OS/c1-11-16(10-17(27-11)13-7-14(21)9-15(22)8-13)19-25-26-18(23-24-20(26)28-19)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: SXYIILWUUNFFBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC(=CC(=C2)Cl)Cl)C3=NN4C(=NN=C4S3)C5=CC=CC=C5
• Molecular Formula: C20H12Cl2N4OS
• Molecular Weight: 427.3 g/mol

Description

The compound “6-[5-(3,5-Dichlorophenyl)-2-methylfuran-3-yl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” is a complex organic molecule. It contains several functional groups and rings, including a furan ring, a phenyl ring, a triazolo ring, and a thiadiazole ring. The presence of these groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with active methylene compounds. For example, a series of 1,2,3-triazole hybrids containing amine-ester functionality have been synthesized using a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the various functional groups. For example, the triazole ring is known to participate in a variety of reactions, including cycloadditions. The furan ring can also undergo reactions such as oxidation and polymerization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Future Directions

Future research could focus on determining the exact structure of this compound, studying its reactivity, and investigating its potential biological activity. This could involve techniques such as X-ray crystallography, NMR spectroscopy, and biological assays.